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Compound of Interest

Compound Name:
Diethyl 2-

chlorobenzylphosphonate

Cat. No.: B1338560 Get Quote

An In-depth Technical Guide to the Structure Elucidation of Diethyl 2-
chlorobenzylphosphonate

This guide provides a comprehensive overview of the analytical methodologies and

spectroscopic data interpretation required for the complete structure elucidation of Diethyl 2-
chlorobenzylphosphonate. Tailored for researchers, scientists, and professionals in drug

development, this document details the synthesis, purification, and in-depth spectroscopic

characterization of the target molecule.

Physicochemical Properties
Diethyl 2-chlorobenzylphosphonate is an organophosphorus compound whose structure is

confirmed through a combination of spectroscopic techniques. A summary of its key identifiers

and properties is presented below.
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Property Value Reference

Chemical Name
Diethyl (2-

chlorobenzyl)phosphonate
[1]

CAS Number 29074-98-4 [1][2]

Molecular Formula C₁₁H₁₆ClO₃P [1][3]

Molecular Weight 262.67 g/mol [1][3]

Appearance
Colorless to Almost Colorless

Clear Liquid

Purity >98.0% (GC)

IUPAC Name
diethyl (2-

chlorobenzyl)phosphonate
[1]

InChI Key
GKGLKJMZAVRUQO-

UHFFFAOYSA-N
[1]

Synthesis of Diethyl 2-chlorobenzylphosphonate
The most common and efficient method for synthesizing benzylphosphonates is the Michaelis-

Arbuzov reaction.[4][5] This reaction involves the nucleophilic attack of a trialkyl phosphite,

such as triethyl phosphite, on an alkyl halide, in this case, 2-chlorobenzyl chloride.[5] The

reaction proceeds via a quasi-phosphonium salt intermediate, which then undergoes

dealkylation by the displaced chloride ion to yield the final phosphonate product and ethyl

chloride.[5]

Logical Workflow for Synthesis and Purification
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Reactants
(2-chlorobenzyl chloride, Triethyl phosphite)

Michaelis-Arbuzov Reaction
(Anhydrous Toluene, Reflux)

1. Mix

Reaction Monitoring
(TLC or GC)

2. Heat

Workup
(Cooling, Solvent Removal)

3. Reaction Complete

Crude Product

Purification
(Vacuum Distillation or Column Chromatography)

Pure Diethyl 2-chlorobenzylphosphonate

5. Purify

4. Isolate
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Synthesis & Purification

Spectroscopic Analysis

Synthesis
(Michaelis-Arbuzov)

Purification
(Chromatography/Distillation)

NMR (1H, 13C, 31P) Mass Spectrometry (MS) IR Spectroscopy

Data Interpretation
& Comparison

Structure Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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